Cas no 108791-96-4 (N-(3-methyl-4-nitrophenyl)methanesulfonamide)

• Product Name: N-(3-methyl-4-nitrophenyl)methanesulfonamide
• CAS No: 108791-96-4
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 2868800
• Update Time: 2023-08-10

N-(3-methyl-4-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-4-nitrophenyl)methanesulfonamide

• Inchi： 1S/C8H10N2O4S/c1-6-5-7(9-15(2,13)14)3-4-8(6)10(11)12/h3-5,9H,1-2H3
• InChI Key： PGNXOJWYOANHIO-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=C(C)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 1.8
• Topological Polar Surface Area: 100